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Abstract

2-(Ethylamino)ethanol, a bifunctional organic compound, possesses both a secondary amine and a primary alcohol functional group. This unique st
specific chemical and physical properties that make it a subject of interest in various chemical and industrial applications. This technical guide provide
overview of the core chemical properties and structural attributes of 2-(Ethylamino)ethanol. The information is presented to be a valuable resource f
scientists, and professionals in drug development, offering a consolidated reference for this compound. Quantitative data are summarized in structure
comparison. While detailed experimental protocols for its synthesis, purification, and analysis are not extensively documented in publicly available lite
outlines the general methodologies mentioned in scientific and patent documents. It is important to note that, based on extensive searches of scientifi
(Ethylamino)ethanol has not been identified as a significant participant in biological signaling pathways relevant to drug development. Its primary do
interaction is related to its mechanism as a corrosion inhibitor.

Chemical Structure and Identification

2-(Ethylamino)ethanol is a clear, colorless liquid with an amine-like odor. Its structure is characterized by an ethyl group attached to the nitrogen ato

Structural Identifiers

Identifier Value

IUPAC Name 2-(ethylamino)ethanol

SMILES CCNCCO

InChl InChI=1S/C4H11NO/c1-2-5-3-4-6/h5-6H,2-4H2,1H3
CAS Number 110-73-6

Molecular Formula C4H11INO

digraph "2 Ethylaminoethanol Structure" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Chemical Structure of 2-(Ethylamino)ethanol", widt
node [fontname="Arial", fontsize=10, shape=plaintext];

edge [fontname="Arial", fontsize=10];
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Cl [label="CH3", pos="0,0!"];

C2 [label="CH2", pos="1,0.5!"1;

N [label="NH", pos="2,0!"];

C3 [label="CH2", pos="3,0.5!"1;

C4 [label="CH2", pos="4,0!"];
0 [label="0OH", pos="5,0.5!"];

Cl -> C2;
C2 -> N;
N -> C3;
C3 -> C4;
C4 -> 0;
}

Caption: 2D Chemical Structure of 2-(Ethylamino)ethanol.

Physicochemical Properties

The physicochemical properties of 2-(Ethylamino)ethanol are summarized in the table below, providing key data points for laboratory and research :

Property Value Reference(s)
Molecular Weight 89.14 g/mol

Appearance Clear, colorless to slightly yellow liquid

Odor Amine-like

Boiling Point 169-170 °C (lit.)

Melting Point -90 °C (lit.)

Density 0.914 g/mL at 25 °C (lit.)

Solubiity Miscible with water. Soluble in chloroform and methanol

(slightly).

Vapor Pressure

<1 mmHg (20 °C)

Flash Point

160 °F (71 °C)

Refractive Index

n20/D 1.441 (iit.)

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 2-(Ethylamino)ethanol are not extensively available in tt

However, general methodologies can be inferred from patent literature and analytical application notes for similar compounds.

Synthesis

A common method for the synthesis of 2-(Ethylamino)ethanol involves the reaction of ethylene oxide with ethylamine.

General Reaction Scheme:
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General Synthesis of 2-(Ethylamino)ethanol

(Ethylene Oxide) [Ethylamine)

+

2-(Ethylamino)ethanol

Click to download full resolution via product page

Caption: Reaction of Ethylene Oxide and Ethylamine.

One patented method describes the production of 2-(ethylamino)ethanol by the disproportionation reaction of N-ethyldiethanolamine in the presenct
Another approach involves reacting a 30% aqueous solution of ethylene oxide with a 70% aqueous solution of ethylamine in a continuous flow microc
35°C. This method reportedly yields N-ethylethanolamine with a purity of 99.2% after dehydration.

Purification

Purification of ethanolamines, including 2-(Ethylamino)ethanol, is typically achieved through vacuum distillation. This method is suitable for separati
from starting materials, byproducts, and solvents. The specific conditions (pressure and temperature) would depend on the scale of the purification ar

purity.

Analytical Methods

Standard analytical techniques can be employed to characterize and quantify 2-(Ethylamino)ethanol.

« Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the analysis of volatile compounds like 2-(Ethylamino)eths
presence of polar amine and hydroxyl groups, derivatization may be necessary to improve peak shape and thermal stability.

» High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis of 2-(Ethylamino)ethanol, particularly for non-volatile
reverse-phase column with a suitable mobile phase, such as acetonitrile and water with an acid modifier, can be employed.

« Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are essential for the structural elucidation and purity assessm
(Ethylamino)ethanol. A *H NMR spectrum of 2-(Ethylamino)ethanol is publicly available.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups, such as the O-H and N-H stretching vibrati

Biological Activity and Signaling Pathways

Extensive literature searches did not reveal any established role of 2-(Ethylamino)ethanol in specific biological signaling pathways relevant to drug (
primary documented biological effect is related to its application as a corrosion inhibitor, where it interacts with metal surfaces to form a protective lay

Mechanism of Corrosion Inhibition

2-(Ethylamino)ethanol is an effective corrosion inhibitor for metals like carbon steel in agueous environments. Its inhibitory action is attributed to its i
onto the metal surface and form a protective film. This process involves both physical and chemical interactions. The molecule can chelate with meta
surface, and the hydrophobic ethyl group can contribute to the formation of a barrier against corrosive agents.
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Proposed Mechanism of Corrosion Inhibition

Aqueous Solution Metal Surface

2-(Ethylamino)ethanol Metal (e.g., Fe)

Adsorption onto
Metal Surface

Formation of a
Protective Film

Corrosion Inhibition

Click to download full resolution via product page

Caption: Corrosion Inhibition by 2-(Ethylamino)ethanol.

Applications

The primary applications of 2-(Ethylamino)ethanol stem from its chemical properties as a weak base and a nucleophile.
« Corrosion Inhibitor: Its most prominent use is as a corrosion inhibitor in various industrial processes.
« Chemical Intermediate: It serves as a building block in the synthesis of a range of other chemicals, including surfactants, emulsifiers, and pharmac

« Solvent: Due to its polarity and hydrogen bonding capabilities, it can be used as a solvent in certain applications.

Safety and Handling

2-(Ethylamino)ethanol is a hazardous substance and should be handled with appropriate safety precautions. It is classified as corrosive and can ca
burns and eye damage. It is also harmful if swallowed. Personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
handling this chemical. Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion

2-(Ethylamino)ethanol is a versatile chemical with well-defined structural and physicochemical properties. While its primary application lies in indust
as corrosion inhibition, its potential as a chemical intermediate is also significant. For researchers and professionals in drug development, it is crucial
current lack of evidence for its involvement in biological signaling pathways. Future research may uncover novel biological activities, but based on av:
utility in this field is not yet established. This guide provides a foundational understanding of 2-(Ethylamino)ethanol, consolidating key technical data
research and application development.

« To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Ethylamino)ethanol: Chemical Properties and Structure]. BenchChem, [202
Available at: [https://www.benchchem.com/product/b046374+#2-ethylamino-ethanol-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering ress uast

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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